rac-(1R,2R)-2-(1H-indazol-7-yl)cyclopropane-1-carboxylic acid hydrochloride, trans
Overview
Description
Rac-(1R,2R)-2-(1H-indazol-7-yl)cyclopropane-1-carboxylic acid hydrochloride, trans is a useful research compound. Its molecular formula is C11H11ClN2O2 and its molecular weight is 238.7. The purity is usually 91.
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properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,2R)-2-(1H-indazol-7-yl)cyclopropane-1-carboxylic acid hydrochloride, trans involves the reaction of 1H-indazole with cyclopropane-1-carboxylic acid followed by resolution of the resulting racemic mixture. The hydrochloride salt is then formed by reaction with hydrochloric acid.", "Starting Materials": [ "1H-indazole", "cyclopropane-1-carboxylic acid", "hydrochloric acid" ], "Reaction": [ "1. React 1H-indazole with cyclopropane-1-carboxylic acid in the presence of a suitable catalyst to form rac-(1R,2R)-2-(1H-indazol-7-yl)cyclopropane-1-carboxylic acid", "2. Separate the racemic mixture using a suitable resolution method to obtain the desired enantiomer", "3. React the desired enantiomer with hydrochloric acid to form the hydrochloride salt of rac-(1R,2R)-2-(1H-indazol-7-yl)cyclopropane-1-carboxylic acid, trans" ] } | |
CAS RN |
2613300-25-5 |
Molecular Formula |
C11H11ClN2O2 |
Molecular Weight |
238.7 |
Purity |
91 |
Origin of Product |
United States |
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